Cas no 3182-88-5 (Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride)

• Product Name: Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride
• CAS No: 3182-88-5
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD30726333
• CID: 3937467
• PubChem ID: 85780938
• Update Time: 2025-06-11

Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride
• Isobutylamino-acetic acid, ethyl ester hydrochloride
• ethyl 2-(2-methylpropylamino)acetate;hydrochloride
• MVUSMEFJCYFJLU-UHFFFAOYSA-N
• Ethyl isobutylglycinate hydrochloride
• 3182-88-5
• Ethyl 2-(isobutylamino)acetate hydrochloride

• MDL： MFCD30726333
• Inchi： 1S/C8H17NO2.ClH/c1-4-11-8(10)6-9-5-7(2)3;/h7,9H,4-6H2,1-3H3;1H
• InChI Key： MVUSMEFJCYFJLU-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CNCC(C)C)=O

Computed Properties

• Exact Mass: 195.1026065Da
• Monoisotopic Mass: 195.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride

Recent Advances in the Study of Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride (CAS 3182-88-5)

Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride (CAS 3182-88-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, a derivative of glycine, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for peptide synthesis and as a modulator of biological activity. The unique structural features of this molecule, including its ester and hydrochloride moieties, make it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent research has focused on the synthesis and characterization of Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride, with an emphasis on optimizing its production for industrial-scale applications. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel synthetic route that improves yield and purity while reducing environmental impact. The study employed green chemistry principles, such as the use of biodegradable catalysts and solvent-free conditions, to achieve these improvements. This advancement is particularly relevant given the growing demand for sustainable pharmaceutical manufacturing processes.

In addition to its synthetic applications, Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride has been investigated for its biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its potential as a precursor for neuroactive compounds. The researchers found that derivatives of this molecule exhibited moderate affinity for GABA receptors, suggesting possible applications in the development of anxiolytic or sedative drugs. However, further in vivo studies are needed to confirm these preliminary findings and assess the compound's pharmacokinetic properties.

The pharmacological potential of Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride extends beyond the central nervous system. Recent work published in the European Journal of Medicinal Chemistry (2024) demonstrated that structural analogs of this compound could inhibit certain bacterial enzymes, making them candidates for antibiotic development. The study utilized molecular docking simulations followed by in vitro assays to validate these findings. This dual potential in both neurological and antimicrobial applications makes Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride a particularly interesting target for future research.

From an analytical chemistry perspective, new methods have been developed to characterize and quantify Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride in complex matrices. A 2023 Analytical Chemistry publication described a highly sensitive LC-MS/MS method capable of detecting this compound at nanomolar concentrations. This advancement is crucial for quality control in pharmaceutical production and for pharmacokinetic studies where precise measurement of the compound and its metabolites is required.

Looking forward, the research community continues to explore the full potential of Glycine, N-(2-methylpropyl)-, ethyl ester, hydrochloride. Current gaps in knowledge include its complete metabolic profile, long-term stability under various conditions, and potential toxicity at higher doses. Addressing these questions will be essential for translating laboratory findings into clinical applications. The compound's versatility and the recent methodological advances in its study suggest that it will remain an important focus of chemical biology and pharmaceutical research in the coming years.